Cas no 880361-78-4 (1H-IMIDAZOLE-1-METHANAMINE, 2-METHYL-)

• Product Name: 1H-IMIDAZOLE-1-METHANAMINE, 2-METHYL-
• CAS No: 880361-78-4
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 3220420
• PubChem ID: 57090143
• Update Time: 2025-04-21

1H-IMIDAZOLE-1-METHANAMINE, 2-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE-1-METHANAMINE, 2-METHYL-
• SCHEMBL14321911
• 2-Methyl-1H-imidazole-1-methanamine
• 880361-78-4
• DTXSID001293684

• Inchi： 1S/C5H9N3/c1-5-7-2-3-8(5)4-6/h2-3H,4,6H2,1H3
• InChI Key： HLZLMUWSHGPQMH-UHFFFAOYSA-N
• SMILES： C1(C)N(CN)C=CN=1

Computed Properties

• Exact Mass: 111.079647300Da
• Monoisotopic Mass: 111.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų